N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide

• IUPAC Name: N-(9H-fluoren-3-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C21H16N2OS/c24-20(14-6-2-1-3-7-14)23-21(25)22-17-11-10-16-12-15-8-4-5-9-18(15)19(16)13-17/h1-11,13H,12H2,(H2,22,23,24,25)
• InChI Key: VXUQGMLAONEGJP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3)C4=CC=CC=C41
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide, also known as FAB, is a chemical compound that has been used in scientific research for several years. This compound is a fluorescent probe that is widely used for the detection of thiols in biological systems. FAB is a highly sensitive and selective probe that has been used in various applications, including the detection of reactive oxygen species, protein thiols, and glutathione.

Mechanism of Action

N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide works by reacting with thiols to form a fluorescent adduct. The reaction between N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide and thiols is based on the Michael addition reaction, which involves the nucleophilic attack of the thiol on the carbon atom of the isothiocyanate group. The resulting adduct emits fluorescence upon excitation with light of a specific wavelength.
Biochemical and physiological effects:
N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide has been shown to have minimal biochemical and physiological effects on cells and tissues. Studies have shown that N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide does not affect the viability or proliferation of cells, nor does it affect the function of proteins or enzymes. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide is also non-toxic and has low cytotoxicity, making it a safe and reliable probe for biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide is its high sensitivity and selectivity for thiols. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide has been shown to detect thiols at concentrations as low as nanomolar levels. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide is also easy to use and can be applied to a wide range of biological and environmental samples. However, N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide has some limitations, including its relatively low yield of synthesis and its sensitivity to pH and temperature changes. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide is also sensitive to interference from other reactive species, which can affect its accuracy and specificity.

Future Directions

There are several future directions for the use of N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide in scientific research. One possible direction is the development of N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide-based sensors for the detection of thiols in vivo. Another direction is the use of N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide in the study of oxidative stress and redox signaling pathways. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide can also be used in the development of new drugs and therapies for diseases that involve thiol-mediated processes. Additionally, N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide can be used in the study of environmental pollution and the detection of thiols in contaminated water and soil samples.

Synthesis Methods

The synthesis of N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide involves the reaction between 9H-fluorene-3-amine and benzoyl isothiocyanate. The reaction takes place in the presence of a base such as triethylamine, and the resulting product is purified using column chromatography. The yield of the reaction is typically around 50%.

Scientific Research Applications

N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide has been extensively used in scientific research for the detection of thiols in biological systems. Thiols are important biomolecules that play a crucial role in various physiological processes such as metabolism and cell signaling. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide has been used to detect thiols in various biological samples, including cells, tissues, and blood plasma. N-[(9H-fluoren-3-ylamino)carbonothioyl]benzamide has also been used to detect thiols in environmental samples such as water and soil.